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Compound of Interest

Compound Name: 2-(Dibromomethyl)quinoline

CAS No.: 53867-81-5

Cat. No.: B189525

Get Quote

For Researchers, Scientists, and Drug Development Professionals

While a specific Safety Data Sheet (SDS) for 2-(Dibromomethyl)quinoline was not located,

this guide has been meticulously compiled by extrapolating data from the SDS of the closely

related compounds, quinoline and 2-(Tribromomethyl)quinoline. The structural similarities

suggest analogous hazard profiles and handling requirements.

Hazard Identification and Risk Assessment
Understanding the potential hazards of 2-(Dibromomethyl)quinoline is paramount before any

handling. Based on data from related quinoline compounds, it is prudent to assume that 2-
(Dibromomethyl)quinoline poses significant health risks.

Assumed Hazard Statements:

Acute Toxicity: Toxic if swallowed and harmful in contact with skin.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1][2]
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Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2]

Mutagenicity and Carcinogenicity: Suspected of causing genetic defects and may cause

cancer.[1]

Respiratory Irritation: May cause respiratory irritation.[2]

Aquatic Toxicity: Toxic to aquatic life with long-lasting effects.[1][3]

Given these potential hazards, a thorough risk assessment should be conducted before

commencing any work. This involves evaluating the quantity of the substance to be handled,

the duration of exposure, and the specific procedures to be performed.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure. The following table outlines

the recommended PPE for handling 2-(Dibromomethyl)quinoline.
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Task
Eye/Face

Protection
Hand Protection Body Protection

Respiratory

Protection

Weighing and

preparing

solutions

Tightly fitting

safety goggles

with side-shields

or a full-face

shield.[2][4]

Chemical-

resistant gloves

(e.g., nitrile,

neoprene).

Gloves must be

inspected prior to

use.[1][2]

A flame-retardant

lab coat.[2]

Use in a certified

chemical fume

hood.[4] If a

fume hood is not

available, a

NIOSH-approved

respirator with an

organic vapor

cartridge is

required.[5]

Performing

reactions and

work-up

Tightly fitting

safety goggles

with side-shields

and a full-face

shield.[4]

Chemical-

resistant gloves.

Double-gloving is

recommended.

[2]

A chemical-

resistant apron

over a flame-

retardant lab

coat.[4]

All work must be

conducted in a

certified chemical

fume hood.[4]

Handling spills

Full-face shield

and safety

goggles.[4]

Heavy-duty

chemical-

resistant gloves.

A chemical-

resistant suit or

apron.[3]

A self-contained

breathing

apparatus

(SCBA) may be

necessary for

large spills.[3]

Waste disposal
Safety goggles.

[2]

Chemical-

resistant gloves.

[2]

Lab coat.[2]

Work in a well-

ventilated area,

preferably a

fume hood.[2][4]

Safe Handling and Operational Workflow
Adherence to a strict operational workflow is critical for safety. The following diagram and

procedural steps outline the recommended process for handling 2-(Dibromomethyl)quinoline.
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Preparation Handling Cleanup & Disposal

Emergency Preparedness

Review SDS & Protocol Don Appropriate PPE Verify Fume Hood Function Weigh Compound in Fume Hood Perform Reaction Conduct Work-up Decontaminate Glassware & Surfaces Segregate & Label Waste Dispose of Waste via EH&S

Locate Spill Kit Identify Safety Shower & Eyewash

Click to download full resolution via product page

Caption: Safe handling workflow for 2-(Dibromomethyl)quinoline.

Step-by-Step Handling Protocol:
Preparation:

Thoroughly review this safety guide and any available SDS for related compounds.[1][2][3]

[4][6]

Ensure all necessary PPE is available and in good condition.[5]

Verify that the chemical fume hood is functioning correctly.[4]

Locate the nearest safety shower, eyewash station, and spill kit.[4]

Handling:

Conduct all manipulations of 2-(Dibromomethyl)quinoline, including weighing and

transfers, inside a certified chemical fume hood.[4]

Use the smallest quantity of the substance necessary for the experiment.

Avoid creating dust or aerosols.

Keep containers tightly closed when not in use.[2]
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Post-Handling:

Thoroughly decontaminate all surfaces and equipment that have come into contact with

the compound.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1][2]

Remove and properly dispose of contaminated PPE.

Emergency Procedures
In the event of an exposure or spill, immediate action is crucial.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][4]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and shoes. Seek medical attention if irritation persists.[2][4]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4][6]

Spills:

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,

sand) and place it in a sealed container for disposal.

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EH&S) department.

Disposal Plan
Proper disposal of 2-(Dibromomethyl)quinoline and its contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.
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Waste Segregation: All waste contaminated with 2-(Dibromomethyl)quinoline, including

unused product, reaction byproducts, contaminated solvents, and disposable PPE, must be

collected in a designated, sealed, and clearly labeled hazardous waste container.

Disposal Method: The material should be disposed of by a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[2] Do not dispose of it with

municipal waste or pour it down the drain.[3]

Container Disposal: Contaminated containers should be triple-rinsed with a suitable solvent,

and the rinsate collected as hazardous waste. The rinsed containers can then be offered for

recycling or reconditioning.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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